Cas no 2171880-15-0 (1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol)

• Product Name: 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol
• CAS No: 2171880-15-0
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6568410
• PubChem ID: 165786183
• Update Time: 2025-07-15

1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol
• EN300-1647478
• 2171880-15-0

• Inchi： 1S/C14H29NO/c1-5-12-7-6-9-14(16,10-8-12)13(4,15)11(2)3/h11-12,16H,5-10,15H2,1-4H3
• InChI Key： KNDNJQCVSGJBSI-UHFFFAOYSA-N
• SMILES： OC1(CCCC(CC)CC1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol

Research Brief on 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol (CAS: 2171880-15-0): Recent Advances and Applications

The compound 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol (CAS: 2171880-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's structural complexity, featuring a cycloheptane ring substituted with an ethyl group and a branched amino alcohol side chain. This configuration is believed to contribute to its selective interactions with biological targets, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 and sigma-2 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases.

In terms of synthesis, novel catalytic asymmetric methods have been developed to produce enantiomerically pure forms of 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol. A breakthrough reported in ACS Catalysis (2024) described a palladium-catalyzed asymmetric allylic amination approach that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol during the construction of the quaternary carbon center.

Pharmacokinetic studies have revealed favorable properties of this compound, including good blood-brain barrier penetration and metabolic stability. Research published in Drug Metabolism and Disposition (2023) identified the major metabolic pathways, with hepatic CYP3A4-mediated oxidation being the primary route of clearance. These findings are crucial for further development of this compound as a drug candidate.

Emerging applications include its use as a building block for more complex pharmaceutical agents. Several pharmaceutical companies have included derivatives of 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol in their pipelines for conditions ranging from chronic pain to psychiatric disorders. The compound's versatility is further demonstrated by its recent incorporation into PROTAC (proteolysis targeting chimera) designs targeting neurodegenerative disease-related proteins.

Future research directions include optimization of the compound's pharmacological profile through structure-activity relationship studies and exploration of its potential in combination therapies. The unique structural features of 1-(2-amino-3-methylbutan-2-yl)-4-ethylcycloheptan-1-ol continue to make it a valuable scaffold for medicinal chemistry innovation, with several patent applications filed in the past year covering novel derivatives and therapeutic uses.